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Compound of Interest

Compound Name: Indium tin pentachloride

Cat. No.: B15177337

This technical support center provides guidance on the storage and handling of anhydrous
Indium Tin Pentachloride (InSnCls). As a mixed metal halide, it is crucial to handle this
compound with extreme care due to its reactivity, particularly its sensitivity to moisture. The
information provided here is compiled from data on its constituent components, Indium
Trichloride (InCls) and Tin Tetrachloride (SnCls), and general best practices for handling air-
sensitive materials.

Frequently Asked Questions (FAQs)

Q1: What is anhydrous Indium Tin Pentachloride?

Al: Anhydrous Indium Tin Pentachloride is a mixed metal halide with the chemical formula
InSnCls. It is a solid material that is highly sensitive to moisture and air. Due to its Lewis acidic
nature, inherited from its tin and indium components, it is used in various applications, including
as a catalyst in organic synthesis and as a precursor for thin-film deposition.

Q2: What are the primary hazards associated with anhydrous Indium Tin Pentachloride?

A2: The primary hazards are related to its reactivity with water and its corrosive nature. Contact
with moisture will lead to a vigorous reaction, releasing corrosive hydrogen chloride (HCI) gas.
The compound itself is corrosive to skin, eyes, and the respiratory tract.[1][2][3] Inhalation can
cause severe irritation and potential lung damage.[1][4]

Q3: What are the recommended storage conditions for this material?
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A3: Anhydrous Indium Tin Pentachloride must be stored in a tightly sealed container in a dry,
well-ventilated area, away from moisture and incompatible materials.[1][5][6] Storage in an inert
atmosphere (e.g., in a glove box or desiccator with a suitable desiccant) is highly
recommended.

Q4: What personal protective equipment (PPE) should | wear when handling this compound?

A4: A comprehensive suite of PPE is required. This includes chemical-resistant gloves
(neoprene or nitrile), chemical safety goggles and a face shield, and a lab coat.[2][5] Work
should always be conducted in a certified chemical fume hood.[1] For operations that may
generate dust, respiratory protection is necessary.[1][6]

Q5: What should | do in case of a spill?

A5: In the event of a small spill, evacuate the immediate area. Wearing appropriate PPE, cover
the spill with a dry, inert absorbent material such as sand or vermiculite. Do not use water.[5]
Collect the mixture in a sealed container for proper disposal. For larger spills, evacuate the
area and contact emergency services.

Q6: How should I dispose of waste anhydrous Indium Tin Pentachloride?

A6: Waste should be treated as hazardous. Dispose of the material in accordance with all local,
state, and federal regulations. Do not dispose of it down the drain.[1]

Troubleshooting Guides

This section addresses specific issues that researchers may encounter during their
experiments.

Issue 1: The material has turned yellow and is fuming.

o Possible Cause: Exposure to moist air. The fuming is likely due to the reaction with water
vapor, producing HCI gas. The color change may indicate the formation of hydrated
complexes or oxides.

e Solution:
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o Ensure all handling is performed under strictly anhydrous conditions, preferably within a
glove box with low oxygen and moisture levels.

o Use only dry solvents and reagents.

o If the material is already compromised, it may not be suitable for moisture-sensitive
reactions. Consider purification by sublimation if appropriate equipment is available,
though this may be difficult for a mixed halide.

Issue 2: Poor reactivity or inconsistent results in my synthesis.

e Possible Cause: The anhydrous Indium Tin Pentachloride may have partially hydrolyzed
due to improper storage or handling, reducing its activity as a Lewis acid.

e Solution:
o Verify the integrity of your storage container and the dryness of your reaction setup.

o Always use freshly opened material or material that has been stored under a rigorously

inert atmosphere.

o Consider using a fresh batch of the reagent for critical experiments.
Issue 3: The material is difficult to handle and transfer due to its static nature.
o Possible Cause: Anhydrous powders can be prone to static electricity.

e Solution:
o Use anti-static weighing boats or spatulas.

o Work in an environment with controlled humidity (though this is contrary to the requirement
for anhydrous conditions, so a glove box is the best solution).

o If working in a fume hood, ensure the airflow is not excessively high, which can
exacerbate the dispersal of fine powders.

Quantitative Data Summary
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The following table summarizes key quantitative data for the constituent components of

anhydrous Indium Tin Pentachloride, which can serve as a reference.

Property Indium Trichloride (InCl3) Tin Tetrachloride (SnCla)
Molecular Weight 221.18 g/mol 260.52 g/mol
Melting Point 586 °C (sublimes) -33 °C
Boiling Point 600 °C 114.1°C
Density 3.46 g/cm?3 2.226 g/cm3

White to off-white crystalline Colorless to slightly yellow
Appearance o

powder fuming liquid

) Reacts violently with water.
- Soluble in water (reacts), ether, ) )

Solubility Soluble in many organic

and other organic solvents.

solvents.

Incompatible Materials

Water, strong oxidizing agents,

strong bases.

Water, alcohols, amines,

strong bases, oxidizing agents.

[5]

Experimental Protocols

Protocol 1: General Handling and Dispensing of Anhydrous Indium Tin Pentachloride in a

Glove Box

e Preparation: Ensure the glove box atmosphere is inert (e.g., nitrogen or argon) with oxygen

and moisture levels below 10 ppm. All glassware, spatulas, and other equipment must be

thoroughly dried in an oven at >120°C overnight and cooled in the glove box antechamber.

» Equilibration: Bring the sealed container of anhydrous Indium Tin Pentachloride into the

glove box and allow it to equilibrate to the glove box temperature before opening to prevent

condensation.

» Dispensing: Carefully open the container. Using a clean, dry spatula, weigh the desired

amount of the powder into a tared and dried reaction vessel.
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» Sealing: Tightly reseal the main container immediately after dispensing. Seal the reaction
vessel containing the dispensed material before removing it from the glove box through the
antechamber.

Protocol 2: Setting up a Reaction with Anhydrous Indium Tin Pentachloride under an Inert
Atmosphere (Schlenk Line)

o Glassware Preparation: Assemble the reaction glassware (e.g., a three-neck round-bottom
flask with a condenser and addition funnel) and flame-dry it under vacuum using a heat gun.
Allow the glassware to cool to room temperature under a positive pressure of inert gas (e.g.,
argon or nitrogen).

o Reagent Transfer: In a glove box, weigh the anhydrous Indium Tin Pentachloride into the
reaction flask. Seal the flask with a septum.

» Solvent Addition: Add a dry, degassed solvent to the reaction flask via a cannula or a syringe
through the septum.

« Reaction: Stir the mixture and proceed with the addition of other reagents as required by the
specific experimental procedure, maintaining a positive pressure of inert gas throughout the
reaction.

o Work-up: Quench the reaction carefully, considering the reactivity of any remaining
anhydrous Indium Tin Pentachloride. A common method is the slow addition of a protic
solvent at a low temperature.
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Click to download full resolution via product page

Caption: Experimental workflow for handling anhydrous Indium Tin Pentachloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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